4,4-Difluoro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
4,4-Difluoro-1,2,3,4-tetrahydroisoquinoline is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), which is a key building block in the structure of drugs and natural alkaloids . THIQ and its derivatives possess widespread biochemical, pharmaceutical, and biological properties .
Synthesis Analysis
The synthesis of THIQ derivatives has been a subject of interest in recent studies . A two-step procedure has been developed for the synthesis of 1,2,3,4-tetrahydroquinolines, which includes an initial regioselective intermolecular hydroaminoalkylation of ortho-chlorostyrenes with N-methylanilines and a subsequent intramolecular Buchwald–Hartwig amination .Chemical Reactions Analysis
The chemical reactions involving THIQ derivatives have been classified into two main categories: C1-Functionalization and C1-Functionalization with annulation . These categories are further subdivided based on the type of substituents at the 1-position of the synthesized THIQs .Scientific Research Applications
- Chalcogen bonds play a crucial role in molecular interactions. Researchers have investigated the rotational spectrum of the 2,2,4,4-tetrafluoro-1,3-dithietane⋯water complex using high-resolution rotational spectroscopy. This complex is linked through a dominant S⋯O chalcogen bond , with secondary F⋯O interactions contributing to its stability .
- Arylboronic acids , including 4,4-difluoro-1,2,3,4-tetrahydroisoquinoline, have been widely used in BNCT. This therapy selectively targets cancer cells by delivering boron-10 nuclei, which capture thermal neutrons and release high-energy particles, damaging tumor tissue while sparing healthy cells .
- Researchers have synthesized the core compound of the BODIPY dye class , specifically 4,4′-Difluoro-4,4′-dichloro-3,3′-diethyl-2,2′-thiadicarbocyanine , which is essential for fluorescence studies. BODIPY dyes find applications in imaging, sensors, and biological labeling .
- The optoelectronic properties of 4,4-difluoro-8-(cyanoethyl)quinoline have been explored. Substituting sulfur (S) or selenium (Se) for oxygen (O) in specific positions affects the dielectric constant (ε1). These insights contribute to designing novel materials for electronic devices .
- 4,4-Difluoro-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene-8-yl (Me 4-BODIPY-8) residue has been incorporated into fatty acids. These fluorescently labeled lipids are valuable tools for studying lipid metabolism, membrane dynamics, and lipid-protein interactions .
Chalcogen Bonding Studies
Boron Neutron Capture Therapy (BNCT)
Fluorescent Dye Synthesis
Optoelectronic Materials
Fluorescently Labeled Lipids
Future Directions
properties
IUPAC Name |
4,4-difluoro-2,3-dihydro-1H-isoquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2N/c10-9(11)6-12-5-7-3-1-2-4-8(7)9/h1-4,12H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COWKAQOYHYDALU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(CN1)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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